

Application Notes & Protocols: Animal Models for Investigating Tramadol-Induced Serotonin Syndrome

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Tramadol*
CAS No.: *181289-58-7*
Cat. No.: *B062971*

[Get Quote](#)

Introduction: The Clinical Imperative for a Tramadol-Specific Serotonin Syndrome Model

Serotonin Syndrome (SS), or serotonin toxicity, is a potentially lethal toxidrome resulting from excessive serotonergic activity in the central and peripheral nervous systems.[1][2] Clinically, it presents as a triad of symptoms: altered mental status (e.g., agitation, confusion), autonomic hyperactivity (e.g., hyperthermia, tachycardia, diaphoresis), and neuromuscular abnormalities (e.g., tremor, myoclonus, hyperreflexia).[3][4] While often associated with selective serotonin reuptake inhibitors (SSRIs), a growing number of cases involve the atypical opioid analgesic, **Tramadol**. [5][6]

Tramadol possesses a unique and complex pharmacology; it functions not only as a weak μ -opioid receptor agonist but also as a serotonin-norepinephrine reuptake inhibitor (SNRI). [7][8] This dual mechanism is central to its analgesic efficacy but also predisposes individuals to serotonin toxicity, especially in overdose or when co-administered with other serotonergic agents like SSRIs or monoamine oxidase inhibitors (MAOIs). [3][9] The metabolism of

Tramadol, primarily via the polymorphic cytochrome P450 2D6 (CYP2D6) enzyme, adds another layer of complexity.^{[10][11]} Individuals who are "poor metabolizers" have reduced conversion of **Tramadol** to its primary opioid-active metabolite (O-desmethy**l**tramadol), leading to elevated concentrations of the parent compound, which has more potent serotonin reuptake inhibition activity.^{[6][11]}


Given this intricate profile, robust and reliable animal models are indispensable tools. They allow for the controlled investigation of the pathophysiology of **Tramadol**-induced SS, the identification of genetic risk factors, and the preclinical evaluation of novel therapeutic interventions.^{[12][13][14]} This guide provides a detailed framework for establishing and utilizing rodent models to study this critical aspect of drug safety and neuropharmacology.

Part 1: The Mechanistic Underpinnings of Tramadol-Induced Serotonin Toxicity

A successful animal model must be grounded in the known pathophysiology of the condition. **Tramadol** induces serotonin toxicity through a multi-faceted mechanism involving both pharmacokinetic and pharmacodynamic interactions.

- **Increased Synaptic Serotonin:** The primary driver is **Tramadol**'s inhibition of the serotonin transporter (SERT), which blocks the reuptake of serotonin (5-HT) from the synaptic cleft, thereby increasing its availability to bind with postsynaptic receptors.^{[7][9]}
- **Receptor Overstimulation:** The resulting excess synaptic serotonin leads to the hyperstimulation of multiple serotonin receptor subtypes, with the 5-HT_{1A} and 5-HT_{2A} receptors being critically implicated in the manifestation of SS symptoms.^{[2][6][9]} Activation of 5-HT_{2A} receptors, in particular, is strongly associated with the most severe effects, such as hyperthermia and neuromuscular excitation.^{[2][3]}
- **Metabolic Influence:** As previously mentioned, CYP2D6 inhibition (either genetically or through co-administered drugs like some SSRIs) elevates levels of the (+)-**tramadol** enantiomer, which is more responsible for the serotonergic activity, thus increasing the risk of SS.^{[3][6]}

The following diagram illustrates this pathway, providing a conceptual framework for the experimental models described below.



[Click to download full resolution via product page](#)

Caption: Mechanism of **Tramadol**-induced serotonin excess.

Part 2: Experimental Design and Induction Protocols

The choice of model depends on the specific research question, ranging from simulating an acute overdose to investigating chronic drug-drug interactions. Rodents, particularly rats and mice, are the most common species used due to their well-characterized physiology and the availability of standardized behavioral tests.[12][13][15]

Animal Selection

- Species: Sprague-Dawley or Wistar rats are frequently used for their larger size, which facilitates physiological monitoring and blood sampling. C57BL/6 or NMRI mice are common for studies involving genetic models.[12][16]

- Sex: While both sexes can be used, studies should either use a single sex (typically males, to avoid hormonal cycle variability) or balance sex ratios across all groups and analyze the data accordingly.
- Housing: Animals should be housed under standard conditions (12:12 light-dark cycle, controlled temperature and humidity, ad libitum access to food and water) and allowed to acclimate for at least one week before experimentation.

Core Induction Protocols

The following protocols are designed to be self-validating systems. The expected outcomes are dose-dependent, and the inclusion of appropriate controls is critical for data interpretation.

Protocol 1: Acute High-Dose **Tramadol** Monotherapy Model (Rat)


- Rationale: This model simulates an acute overdose, a clinical scenario where **Tramadol** alone can induce SS.[5][8] It is useful for characterizing the core symptoms and dose-response relationship.
- Methodology:
 - Habituation: On the day of the experiment, allow rats to acclimate to the observation cages for at least 30 minutes.
 - Baseline Measurements: Record baseline core body temperature and behavioral scores.
 - Drug Administration:
 - Treatment Group: Administer **Tramadol** HCl (dissolved in 0.9% saline) at a dose of 50-75 mg/kg via intraperitoneal (i.p.) injection.[17][18] The volume should not exceed 10 mL/kg.
 - Control Group: Administer an equivalent volume of 0.9% saline vehicle via i.p. injection.
 - Assessment: Begin behavioral and physiological assessments immediately after injection and continue at 15-30 minute intervals for at least 2-3 hours.

Protocol 2: **Tramadol** + SSRI Synergistic Model (Rat)

- Rationale: This is a highly clinically relevant model that mimics the common scenario of polypharmacy, where therapeutic doses of two serotonergic drugs combine to cause toxicity. [\[3\]](#)[\[17\]](#)
- Methodology:
 - Habituation & Baseline: As described in Protocol 1.
 - Drug Administration: This protocol requires careful timing.
 - Group 1 (**Tramadol** + SSRI): Administer an SSRI, such as Citalopram (10 mg/kg, i.p.), 30 minutes prior to administering a moderate dose of **Tramadol** (20-40 mg/kg, i.p.).[\[17\]](#)[\[18\]](#)
 - Group 2 (**Tramadol** Only): Administer saline vehicle 30 minutes prior to the same moderate dose of **Tramadol**.
 - Group 3 (SSRI Only): Administer Citalopram 30 minutes prior to a saline vehicle injection.
 - Group 4 (Vehicle Control): Administer saline vehicle at both time points.
 - Assessment: Begin continuous assessment immediately following the second injection (**Tramadol** or vehicle) for 2-3 hours. The key hypothesis is that Group 1 will show significantly more severe SS signs than all other groups.

Experimental Workflow and Group Design

A robust experimental design is crucial. The following diagram outlines the workflow for the synergistic model.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the **Tramadol** + SSRI model.

Part 3: Comprehensive Assessment and Outcome Measures

A multi-modal assessment strategy is essential to capture the full spectrum of serotonin toxicity. This involves combining behavioral scoring with objective physiological and neurochemical measurements.

Behavioral Assessment Protocol

- Rationale: A standardized scoring system allows for the quantification of neuromuscular hyperactivity, which is a core feature of SS in rodents.[\[12\]](#)[\[19\]](#)
- Methodology:
 - Place the animal in a clear, open-field arena for observation.
 - Observe the animal for a 2-minute period at each time point.
 - Score the presence and severity of the behaviors listed in the table below. A trained observer, blinded to the treatment groups, should perform the scoring to minimize bias.
 - Sum the scores for each behavior to obtain a total "Serotonin Syndrome Score" for each animal at each time point.

Table 1: Behavioral Scoring Scale for Serotonin Syndrome in Rats

Behavior	Score = 0	Score = 1	Score = 2	Score = 3
Tremor	Absent	Mild, intermittent	Moderate, continuous	Severe, whole-body
Myoclonus	Absent	Infrequent jerks	Frequent jerks	Continuous clonus
Forepaw Treading	Absent	Present	-	-
Hindlimb Abduction	Absent	Present	-	-
Straub Tail	Absent	Present (elevated)	-	-
Flat Body Posture	Absent	Present	-	-
Head Weaving	Absent	Present	-	-

Note: Some signs are scored as present/absent (0 or 1), while others are graded by severity. The total possible score can be adapted based on the specific signs observed.

Physiological Monitoring Protocol

- Rationale: Autonomic dysfunction, particularly hyperthermia, is a critical and life-threatening component of severe SS.[1][2] Monitoring these changes provides objective, quantitative data.[20]
- Methodology:
 - Core Body Temperature:
 - Use a digital thermometer with a flexible rectal probe designed for rodents.
 - Lubricate the probe and insert it approximately 2 cm into the rectum.

- Record the temperature at baseline and at each subsequent assessment time point. A significant increase ($>1.5^{\circ}\text{C}$) from baseline is indicative of hyperthermia.
- Cardiovascular Monitoring (Optional but Recommended):
 - For more detailed studies, radiotelemetry implants can provide continuous monitoring of heart rate, blood pressure, and ECG without handling stress.
 - Alternatively, non-invasive tail-cuff plethysmography can be used to measure blood pressure and heart rate at discrete time points.

Neurochemical Analysis Protocol

- Rationale: Directly measuring serotonin levels in the brain provides the ultimate validation that the observed phenotype is driven by serotonergic hyperactivity.
- Methodology 1: In Vivo Microdialysis
 - Surgery: Several days prior to the experiment, stereotactically implant a microdialysis guide cannula into a target brain region (e.g., ventral hippocampus or prefrontal cortex).
 - Experiment: On the day of the experiment, insert a microdialysis probe and perfuse with artificial cerebrospinal fluid (aCSF). Collect dialysate samples at 15-20 minute intervals.
 - Analysis: Analyze the dialysate samples using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED) to quantify extracellular levels of serotonin and its metabolite, 5-HIAA.[\[21\]](#)[\[22\]](#) This allows for real-time correlation of neurochemistry with behavior.
- Methodology 2: Post-Mortem Tissue Analysis
 - Tissue Collection: At the experiment's endpoint (or at peak symptom severity), humanely euthanize the animals and rapidly dissect the brains.
 - Homogenization: Dissect specific brain regions, weigh them, and homogenize them in an appropriate buffer.

- Analysis: Use HPLC-ED to measure total tissue concentrations of serotonin and 5-HIAA. This method is less temporally precise but is technically simpler than microdialysis.[23]

Table 2: Summary of Models and Expected Outcomes

Model	Key Agents	Rationale	Expected Behavioral Score (Peak)	Expected Temperature Change (Peak)	Expected Neurochemical Change
Monotherapy	Tramadol (50-75 mg/kg)	Simulates overdose	Moderate to High (6-9)	+1.5 to +2.5 °C	Significant increase in extracellular 5-HT
Synergistic	Tramadol (40 mg/kg) + Citalopram (10 mg/kg)	Simulates drug-drug interaction	High to Severe (8-12)	+2.0 to +3.5 °C	Synergistic, marked increase in extracellular 5-HT

| Controls | Vehicle, **Tramadol** only, Citalopram only | Isolate drug effects | Low (0-2) | Minimal (< ±0.5 °C) | No significant change (Vehicle) or mild increase |

Part 4: Data Interpretation & Troubleshooting

- Data Analysis: Use appropriate statistical tests to compare groups. For data collected over time (e.g., temperature, behavioral scores), a two-way repeated measures ANOVA is appropriate, followed by post-hoc tests to identify specific differences between groups at each time point. For neurochemical data, a one-way ANOVA or t-test can be used.
- Interpreting Causality: A successful experiment will demonstrate that the **Tramadol** + SSRI group exhibits a significantly greater response than the sum of the effects of either drug alone, confirming a synergistic interaction. Correlating the severity of behavioral and physiological signs with the magnitude of the increase in brain serotonin provides strong evidence for the mechanism of toxicity.

- Troubleshooting:
 - High Variability: Behavioral scoring can be subjective. Ensure scorers are well-trained and blinded. Increase the number of animals per group to improve statistical power.
 - High Mortality: In severe models, mortality can occur. If this happens, consider reducing the doses. Have supportive care measures (e.g., cooling pads for severe hyperthermia) approved in your animal protocol as a potential intervention.
 - No Effect Seen: Verify the activity and correct dosage of your compounds. Ensure the administration route is appropriate and was performed correctly. Consider the strain and sex of the animals, as these can influence drug response.[\[12\]](#)

Conclusion

The animal models detailed in this guide provide a robust platform for investigating the mechanisms and consequences of **Tramadol**-induced serotonin syndrome. The acute high-dose model is effective for studying the dose-dependent effects of **Tramadol** itself, while the synergistic model with an SSRI offers high clinical relevance for assessing the risks of polypharmacy. By integrating careful behavioral observation, precise physiological monitoring, and direct neurochemical analysis, researchers can gain a comprehensive understanding of this serious adverse drug reaction. These models are invaluable for screening new chemical entities for serotonergic liability, for exploring the role of pharmacogenetics in drug safety, and for developing and testing novel antidotes for serotonin toxicity.

References

- A validated animal model for the Serotonin Syndrome. (n.d.). Google Scholar.
- Nisijima, K., Shioda, K., & Kato, S. (2013). Animal models of the serotonin syndrome: a systematic review. *Behavioural Brain Research*, 256, 328-345. Retrieved from [\[Link\]](#)
- Migraine Buddy. (2023). **Tramadol** and Serotonin Syndrome: A Closer Look at the Mechanism. Migraine Buddy. Retrieved from [\[Link\]](#)
- Kalueff, A. V., LaPorte, J. L., & Murphy, D. L. (2008). Perspectives on genetic animal models of serotonin toxicity. *Neurochemistry International*, 52(4-5), 649-658. Retrieved from [\[Link\]](#)

- Haberzettl, R., Bert, B., Fink, H., & Fox, M. A. (2013). Animal Models of the Serotonin Syndrome: A Systematic Review. ResearchGate. Retrieved from [[Link](#)]
- Wikipedia. (n.d.). **Tramadol**. Wikipedia. Retrieved from [[Link](#)]
- Behroozian, T., et al. (2013). **Tramadol** Pill Alone May Cause Serotonin Syndrome. Anesthesiology and Pain Medicine, 3(1), 225-227. Retrieved from [[Link](#)]
- Quispe, P., et al. (2024). Role of CYP2D6 polymorphisms in **tramadol** metabolism in a context of co-medications and overweight. Biomedicine & Pharmacotherapy, 170, 116035. Retrieved from [[Link](#)]
- Crews, K. R., et al. (2015). **Tramadol** Therapy and CYP2D6 Genotype. Medical Genetics Summaries. NCBI Bookshelf. Retrieved from [[Link](#)]
- National Center for Biotechnology Information. (n.d.). **Tramadol** response. NIH Genetic Testing Registry (GTR). Retrieved from [[Link](#)]
- Crettol, S., et al. (2022). An Investigation of O-Demethyl **Tramadol/Tramadol** Ratio for Cytochrome P450 2D6 Phenotyping: The CYTRAM Study. Journal of Personalized Medicine, 12(11), 1789. Retrieved from [[Link](#)]
- EBM Consult. (n.d.). The Mechanism for **Tramadol** (Ultram) Induced Risk of Serotonin Syndrome in Patients Taking SSRI Antidepressants. EBM Consult. Retrieved from [[Link](#)]
- Tashakori, A., & Afshari, R. (2010). **Tramadol** and Serotonin Syndrome. Journal of Paramedical Sciences, 1(2). Retrieved from [[Link](#)]
- The Recovery Village Ridgefield. (n.d.). **Tramadol** and Serotonin Syndrome. The Recovery Village Ridgefield. Retrieved from [[Link](#)]
- National Institutes of Health. (n.d.). Genetic Animal Models for the Study of Serotonin Function and Behavior. Grantome. Retrieved from [[Link](#)]
- Mayo Clinic. (n.d.). Serotonin syndrome - Symptoms & causes. Mayo Clinic. Retrieved from [[Link](#)]

- Beakley, B. D., et al. (2015). **Tramadol**, Pharmacology, Side Effects, and Serotonin Syndrome: A Review. Pain Physician, 18(4), 395-400. Retrieved from [[Link](#)]
- Hassamal, S., et al. (2018). **Tramadol**: Understanding the Risk of Serotonin Syndrome and Seizures. ResearchGate. Retrieved from [[Link](#)]
- Wang, H. J., et al. (2016). Assessment of 5-hydroxytryptamine efflux in rat brain during a mild, moderate and severe serotonin-toxicity syndrome. Scientific Reports, 6, 35391. Retrieved from [[Link](#)]
- Kose, E., et al. (2025). Investigation into the Effects of **Tramadol**, Citalopram, Tianeptine, and Their Combinations on Rat Brain Tissue. Medicina, 60(7), 1084. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Serotonin syndrome manifestation in rats. ResearchGate. Retrieved from [[Link](#)]
- Stewart, A. M., et al. (2013). Perspectives on experimental models of serotonin syndrome in zebrafish. Neurochemistry International, 62(7), 893-902. Retrieved from [[Link](#)]
- Rat Guide. (2010). **Tramadol**. Rat Guide. Retrieved from [[Link](#)]
- Hinojosa, A. V. (2025). Exploring the Effects of Serotonin and Selective Serotonin Reuptake Inhibitors on the Neurological, Behavioral, and Cardiovascular Systems Using the Animal Model of the Syrian Hamster (*Mesocricetus Auratus*). UTRGV ScholarWorks. Retrieved from [[Link](#)]
- Cryan, J. F., & Slattery, D. A. (2007). Behavioral Assessment of Antidepressant Activity in Rodents. Current Protocols in Pharmacology. Retrieved from [[Link](#)]
- Semantic Scholar. (n.d.). Animal models of the serotonin syndrome: A systematic review. Semantic Scholar. Retrieved from [[Link](#)]
- Cannizzaro, C., et al. (2021). Serotonin-related rodent models of early-life exposure relevant for neurodevelopmental vulnerability to psychiatric disorders. Translational Psychiatry, 11(1), 288. Retrieved from [[Link](#)]

- Scotton, W. J., et al. (2019). Serotonin Syndrome: Pathophysiology, Clinical Features, Management, and Potential Future Directions. International Journal of Tryptophan Research, 12, 1178646919873925. Retrieved from [\[Link\]](#)
- ASPCApro. (2021). Serotonin Syndrome: Appropriate Treatment in Pets. ASPCApro. Retrieved from [\[Link\]](#)
- Takeshima, N., et al. (2014). Brain serotonin content regulates the manifestation of **tramadol**-induced seizures in rats. Anesthesia and Analgesia, 118(6), 1296-1303. Retrieved from [\[Link\]](#)
- ResearchGate. (2013). Who knows a protocol to induce depression in rats?. ResearchGate. Retrieved from [\[Link\]](#)
- Hashemi, P., et al. (2012). Monitoring serotonin signaling on a subsecond time scale. ResearchGate. Retrieved from [\[Link\]](#)
- Hashemi, P., et al. (2012). Monitoring serotonin signaling on a subsecond time scale. Frontiers in Integrative Neuroscience, 6, 28. Retrieved from [\[Link\]](#)
- Loohuis, L. O., et al. (2018). **Tramadol** and Rat Sexual Behavior. Frontiers in Pharmacology, 9, 23. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Serotonin syndrome - Symptoms & causes - Mayo Clinic [[mayoclinic.org](https://www.mayoclinic.org)]
- 2. Serotonin Syndrome: Pathophysiology, Clinical Features, Management, and Potential Future Directions - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. The Mechanism for Tramadol (Ultram) Induced Risk of Serotonin Syndrome in Patients Taking SSRI Antidepressants [ebmconsult.com]

- [4. ridgefieldrecovery.com](https://ridgefieldrecovery.com) [ridgefieldrecovery.com]
- [5. Serotonin Syndrome Associated With Tramadol - PMC](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [6. painphysicianjournal.com](https://painphysicianjournal.com) [painphysicianjournal.com]
- [7. Tramadol - Wikipedia](https://en.wikipedia.org/wiki/Tramadol) [[en.wikipedia.org](https://en.wikipedia.org/wiki/Tramadol)]
- [8. Tramadol Pill Alone May Cause Serotonin Syndrome - PMC](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [9. migrainebuddy.com](https://migrainebuddy.com) [migrainebuddy.com]
- [10. Role of CYP2D6 polymorphisms in tramadol metabolism in a context of co-medications and overweight - PubMed](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [11. Tramadol Therapy and CYP2D6 Genotype - Medical Genetics Summaries - NCBI Bookshelf](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [12. d-nb.info](https://d-nb.info) [d-nb.info]
- [13. Animal models of the serotonin syndrome: a systematic review - PubMed](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [14. Perspectives on genetic animal models of serotonin toxicity - PubMed](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [15. researchgate.net](https://researchgate.net) [researchgate.net]
- [16. Serotonin-related rodent models of early-life exposure relevant for neurodevelopmental vulnerability to psychiatric disorders - PMC](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [17. Investigation into the Effects of Tramadol, Citalopram, Tianeptine, and Their Combinations on Rat Brain Tissue - PMC](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [18. frontiersin.org](https://frontiersin.org) [frontiersin.org]
- [19. Assessment of 5-hydroxytryptamine efflux in rat brain during a mild, moderate and severe serotonin-toxicity syndrome - PMC](https://pubmed.ncbi.nlm.nih.gov/31111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- [20. kentscientific.com](https://kentscientific.com) [kentscientific.com]
- [21. researchgate.net](https://researchgate.net) [researchgate.net]
- [22. Frontiers | Monitoring serotonin signaling on a subsecond time scale](https://frontiersin.org) [frontiersin.org]
- [23. kaluefflab.com](https://kaluefflab.com) [kaluefflab.com]
- To cite this document: BenchChem. [Application Notes & Protocols: Animal Models for Investigating Tramadol-Induced Serotonin Syndrome]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b062971/docs#application-notes-protocols-animal-models-for-investigating-tramadol-induced-serotonin-syndrome>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)